4-[2-(3-Nitrophenyl)-2-oxoethyl]-1,4-benzoxazepine-3,5-dione

• IUPAC Name: 4-[2-(3-nitrophenyl)-2-oxoethyl]-1,4-benzoxazepine-3,5-dione
• InChI: InChI=1S/C17H12N2O6/c20-14(11-4-3-5-12(8-11)19(23)24)9-18-16(21)10-25-15-7-2-1-6-13(15)17(18)22/h1-8H,9-10H2
• InChI Key: PPVWGQWBPWWJDX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)C2=CC=CC=C2O1)CC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H12N2O6
• Molecular Weight: 340.29 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzoxazepine ring and the introduction of the nitrophenyl group. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzoxazepine ring and the nitrophenyl group. The exact structure would depend on the positions of these groups in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The nitro group in the nitrophenyl part of the molecule could potentially undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

• Antiviral Activity Researchers have explored BNPO derivatives for their antiviral potential. For instance: 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were synthesized and found to exhibit inhibitory activity against influenza A virus.

Anti-HIV Activity

• BNPO derivatives have been screened for their anti-HIV activity. For example:
  • 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and tested against HIV-1 (IIIB) and HIV-2 (ROD) strains. These compounds showed promising results in inhibiting viral replication.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve determining its exact structure, synthesizing it in the lab, studying its chemical reactivity, and testing its biological activity. This could potentially lead to the discovery of new reactions, synthetic methods, or therapeutic applications.